(S)-methyl 2-amino-3-(4-iodophenyl)propanoate

• IUPAC Name: methyl (2S)-2-amino-3-(4-iodophenyl)propanoate
• InChI: InChI=1S/C10H12INO2/c1-14-10(13)9(12)6-7-2-4-8(11)5-3-7/h2-5,9H,6,12H2,1H3/t9-/m0/s1
• InChI Key: FFJCJOBIONHKJL-VIFPVBQESA-N
• Canonical SMILES: COC(=O)C(CC1=CC=C(C=C1)I)N
• Isomeric SMILES: COC(=O)[C@H](CC1=CC=C(C=C1)I)N
• Molecular Formula: C10H12INO2
• DSSTOX Substance ID: DTXSID901293817
• Molecular Weight: 305.11 g/mol
• CAS RN: 113850-77-4

Description

(S)-Methyl 2-amino-3-(4-iodophenyl)propanoate, commonly referred to as MIAP, is an organic compound with a wide range of applications in scientific research and laboratory experiments. MIAP is a synthetic compound that has been widely studied for its biochemical and physiological effects, as well as its potential applications in drug development.

Scientific Research Applications

1. Synthesis and Characterization in Organic Chemistry

Methyl (S)-3-amino-3-(3-pyridyl)propanoate, a key starting material in the synthesis of RWJ-53308, an orally active antagonist of the platelet fibrinogen receptor, was synthesized using an efficient stereoselective method. This synthesis involved hydrogenation of enantiomeric enamine and removal of the chiral auxiliary under mild conditions, demonstrating the compound's significance in organic synthesis (Zhong et al., 1999).

2. Role in Asymmetric Synthesis

(S)-methyl 2-amino-3-(4-iodophenyl)propanoate is crucial in asymmetric synthesis. For example, an asymmetric synthesis of (S)-esmolol was described using hydrolytic kinetic resolution, showcasing its utility in preparing enantiomerically pure compounds (Narsaiah & Kumar, 2011).

3. Biocatalysis and Pharmaceutical Intermediates

The compound has applications in biocatalysis and as a pharmaceutical intermediate. A study described the asymmetric biocatalysis of S-3-amino-3-phenylpropionic acid, an important intermediate of S-dapoxetine, using Methylobacterium Y1-6. This demonstrates its role in the preparation of pharmaceutical intermediates through biocatalysis (Li et al., 2013).

4. Enantioselective Syntheses in Drug Development

The compound is pivotal in enantioselective syntheses, such as the production of ibuprofen and ketoprofen in high enantiomeric excess. This highlights its importance in the stereoselective synthesis of non-steroidal anti-inflammatory drugs (Hamon et al., 1995).

5. Radiopharmaceutical Development

In the field of radiopharmaceuticals, the compound was used in the automated synthesis of [11C]CS1P1 for PET imaging, targeting the sphingosine-1 phosphate receptor 1. This underscores its relevance in the development and production of radiopharmaceuticals for clinical applications (Luo et al., 2019).